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Compound of Interest

Compound Name: 1-methyl-5-nitro-2(1H)-pyridinone

Cat. No.: B187757

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methyl-5-nitro-2(1H)-pyridinone is a nitro-substituted pyridinone derivative with potential
applications in pharmaceutical and agrochemical research. The presence of the nitro group
suggests possible antimicrobial and anti-inflammatory properties, common among
nitroaromatic compounds. These application notes provide detailed experimental protocols for
investigating the biological activity of 1-methyl-5-nitro-2(1H)-pyridinone, including its
synthesis, and methods for assessing its antimicrobial, anti-inflammatory, and cytotoxic effects.
Furthermore, a plausible mechanism of action is proposed and visualized, alongside workflows
for the described experimental procedures.

Chemical Properties

Property Value

CAS Number 32896-90-5
Molecular Formula CeHsN20s3
Molecular Weight 154.12 g/mol
Melting Point 171-172 °C
Appearance Solid
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Synthesis Protocol: N-methylation of 5-nitro-2(1H)-
pyridinone

This protocol describes the synthesis of 1-methyl-5-nitro-2(1H)-pyridinone from 5-nitro-2(1H)-
pyridinone.

Materials:

e 5-nitro-2(1H)-pyridinone

o Methyl iodide (CHsl)
 Silver carbonate (Ag2CO3)

o Acetonitrile (CHsCN)

» Microwave reactor

e Argon atmosphere

o Celite

o Ethyl acetate

e Magnesium sulfate (MgSOa)

« Rotary evaporator

Standard laboratory glassware

Procedure:

e In a 10 mL microwave tube, add 5-nitro-2(1H)-pyridinone (1 equivalent).
» Add acetonitrile to dissolve the starting material.

e Under an argon atmosphere, add silver carbonate (1.2 equivalents) to the mixture.
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e Add methyl iodide (2 equivalents) to the reaction mixture.
« Seal the microwave tube and place it in the microwave reactor.

« Irradiate the mixture for 1-2 hours at a suitable temperature (e.g., 100-120 °C), monitoring
the reaction progress by thin-layer chromatography (TLC).

o Upon completion, allow the reaction mixture to cool to room temperature.
« Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.
o Wash the filtrate with water, and extract the aqueous phase with ethyl acetate.

o Combine the organic phases, dry over magnesium sulfate, filter, and evaporate the solvent
under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel to obtain pure 1-methyl-5-
nitro-2(1H)-pyridinone.

Proposed Mechanism of Action: Antimicrobial
Activity

The antimicrobial activity of many nitroaromatic compounds is attributed to their reductive
bioactivation within microbial cells.[1][2][3] It is hypothesized that 1-methyl-5-nitro-2(1H)-
pyridinone follows a similar mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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